- Di-μ-methoxobis(1,5-cyclooctadiene)-diiridium(I), e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-4
Cas no 913836-14-3 (3-Chloro-5-methylphenylboronic acid)
913836-14-3 structure
Product Name:3-Chloro-5-methylphenylboronic acid
CAS No:913836-14-3
MF:C7H8BClO2
MW:170.40122127533
MDL:MFCD09027241
CID:802891
PubChem ID:21183168
Update Time:2024-10-26
3-Chloro-5-methylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Chloro-5-methylphenyl)boronic acid
- 3-Chloro-5-methylbenzeneboronic acid
- 3-CHLORO-5-METHYLPHENYLBORONIC ACID
- Boronicacid, B-(3-chloro-5-methylphenyl)-
- Boronic acid, (3-chloro-5-methylphenyl)-
- FCH919639
- OR3621
- AB49144
- SY031495
- Boronicacid,b-(3-chloro-5-methylphenyl)-
- AX8222894
- AB0027537
- W9381
- ST24020389
- B-(3-Chloro-5-methylphenyl)boronic acid (ACI)
- Boronic acid, (3-chloro-5-methylphenyl)- (9CI)
- (3-Methyl-5-chlorophenyl)boronic acid
- DS-17371
- AKOS006220918
- (3-Chloro-5-methylphenyl)boronicacid
- SCHEMBL2317082
- DTXSID20611157
- BP-11117
- CS-W005723
- MFCD09027241
- Z1201624884
- 913836-14-3
- EN300-7292715
- 3-Chloro-5-methylphenylboronic acid
-
- MDL： MFCD09027241
- Inchi： 1S/C7H8BClO2/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4,10-11H,1H3
- InChI Key： QXHLBINWDJITMJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=C(B(O)O)C=1
Computed Properties
- Exact Mass: 170.03100
- Monoisotopic Mass: 170.0305874 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 170.40
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.26
- Melting Point: 235-238
- Boiling Point: 336.3°C at 760 mmHg
- Flash Point: 157.2°C
- Refractive Index: 1.549
- PSA: 40.46000
- LogP: 0.32820
3-Chloro-5-methylphenylboronic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
3-Chloro-5-methylphenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Chloro-5-methylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LY579-1g |
3-Chloro-5-methylphenylboronic acid |
913836-14-3 | 97% | 1g |
341.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LY579-100mg |
3-Chloro-5-methylphenylboronic acid |
913836-14-3 | 97% | 100mg |
86CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LY579-250mg |
3-Chloro-5-methylphenylboronic acid |
913836-14-3 | 97% | 250mg |
174CNY | 2021-05-08 | |
| Fluorochem | 209538-1g |
3-Chloro-5-methylphenyl)boronic acid |
913836-14-3 | 95% | 1g |
￡39.00 | 2022-03-01 | |
| Fluorochem | 209538-5g |
3-Chloro-5-methylphenyl)boronic acid |
913836-14-3 | 95% | 5g |
￡110.00 | 2022-03-01 | |
| Fluorochem | 209538-10g |
3-Chloro-5-methylphenyl)boronic acid |
913836-14-3 | 95% | 10g |
￡193.00 | 2022-03-01 | |
| Fluorochem | 209538-25g |
3-Chloro-5-methylphenyl)boronic acid |
913836-14-3 | 95% | 25g |
￡462.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LY579-200mg |
3-Chloro-5-methylphenylboronic acid |
913836-14-3 | 97% | 200mg |
111.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LY579-5g |
3-Chloro-5-methylphenylboronic acid |
913836-14-3 | 97% | 5g |
1326.0CNY | 2021-08-04 | |
| TRC | C587453-100mg |
3-Chloro-5-methylphenylboronic acid |
913836-14-3 | 100mg |
$64.00 | 2023-05-18 |
3-Chloro-5-methylphenylboronic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ; 80 °C
1.2 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water
1.2 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ; 16 h, 80 °C
1.2 Reagents: Sodium periodate Solvents: Water ; 15 min, rt
1.2 Reagents: Sodium periodate Solvents: Water ; 15 min, rt
Reference
- One-Pot Synthesis of Arylboronic Acids and Aryl Trifluoroborates by Ir-Catalyzed Borylation of Arenes, Organic Letters, 2007, 9(5), 757-760
Production Method 3
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ; 80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water
Reference
- Di-μ-methoxobis(1,5-cyclooctadiene)-diiridium(I), e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-4
Production Method 4
Reaction Conditions
1.1 Reagents: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ; 80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water
Reference
- Di--methoxobis(1,5-cyclooctadiene)diiridium(I), e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water
Reference
- Di-μ-methoxobis(1,5-cyclooctadiene)-diiridium(I), e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-4
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water
Reference
- Di--methoxobis(1,5-cyclooctadiene)diiridium(I), e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 17 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 17 h, rt
Reference
- Arenes to anilines and aryl ethers by sequential iridium-catalyzed borylation and copper-catalyzed coupling, Organic Letters, 2007, 9(5), 761-764
Production Method 8
Reaction Conditions
1.1 Reagents: Pinacolborane , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Cyclohexane ; 24 h, 80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; 17 h, rt
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; 17 h, rt
Reference
- Arenes to anilines and aryl ethers by sequential iridium-catalyzed borylation and copper-catalyzed coupling, Organic Letters, 2007, 9(5), 761-764
3-Chloro-5-methylphenylboronic acid Raw materials
- 1,3,2-Dioxaborolane, 2-(3-chloro-5-methylphenyl)-4,4,5,5-tetramethyl-
- 3-Chloro-5-methoxyphenylboronic acid, pinacol ester
- Bis(pinacolato)diborane
- 3-Chloroanisole
3-Chloro-5-methylphenylboronic acid Preparation Products
3-Chloro-5-methylphenylboronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:913836-14-3)3-Chloro-5-methylphenylboronic acid
Order Number:A860481
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:24
Price ($):314.0
Email:sales@amadischem.com
3-Chloro-5-methylphenylboronic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:913836-14-3)3-Chloro-5-methylphenylboronic acid
Purity:99%
Quantity:25g
Price ($):314.0